N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea

• IUPAC Name: 1-butyl-3-(2-fluoro-5-methylphenyl)thiourea
• InChI: InChI=1S/C12H17FN2S/c1-3-4-7-14-12(16)15-11-8-9(2)5-6-10(11)13/h5-6,8H,3-4,7H2,1-2H3,(H2,14,15,16)
• InChI Key: FSHSOJWHJZIGBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)NC1=C(C=CC(=C1)C)F
• Molecular Formula: C12H17FN2S
• Molecular Weight: 240.34 g/mol

Description

N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea, also known as S-1, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a thiourea derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The mechanism of action of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer cell growth and proliferation. N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been shown to inhibit the activity of various enzymes and proteins that are involved in these pathways, leading to the suppression of cancer cell growth.
Biochemical and Physiological Effects
N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been shown to have a wide range of biochemical and physiological effects. Studies have shown that N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea can induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. Additionally, N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea in lab experiments is its ability to inhibit cancer cell growth. This makes it a valuable tool for studying various cellular pathways that are involved in cancer development and progression. However, one of the limitations of using N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea in lab experiments is its potential toxicity. Studies have shown that N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea can be toxic to certain cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea. One potential area of research is the development of new drugs that are based on the structure of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea. Additionally, further research is needed to fully understand the mechanism of action of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea and its potential applications in the treatment of various diseases. Finally, more studies are needed to evaluate the safety and toxicity of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea in various cell types and animal models.

Scientific Research Applications

N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been studied extensively for its potential applications in scientific research. One of the main areas of research has been its use as a potential drug target for cancer treatment. Studies have shown that N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has the ability to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.